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Compound of Interest

Compound Name: Dichloromethylvinylsilane

Cat. No.: B090890 Get Quote

Essential Safety and Handling Guide for
Dichloromethylvinylsilane
This guide provides critical safety protocols and logistical information for the handling and

disposal of Dichloromethylvinylsilane (CAS No. 124-70-9). As a highly flammable, corrosive,

and water-reactive liquid, stringent adherence to these procedures is mandatory to ensure the

safety of all laboratory personnel.[1][2][3] This document is intended for researchers, scientists,

and professionals in drug development who may work with this chemical.

Hazard Summary
Dichloromethylvinylsilane poses significant health and safety risks. It is classified as a highly

flammable liquid and vapor, which can cause severe skin burns and eye damage.[1][2] The

substance is also harmful if swallowed and toxic if inhaled.[2][4] A critical hazard is its violent

reaction with water, which can release toxic and corrosive hydrogen chloride gas.[1][2][5]
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Hazard Classification GHS Category Description

Flammable Liquids Category 2
Highly flammable liquid and

vapor.[1][2][3]

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.[1][2][3]

Serious Eye Damage Category 1
Causes serious eye damage.

[1]

Acute Toxicity, Inhalation Category 3 Toxic if inhaled.[2][3]

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][3]

Water-Reactivity -
Reacts violently with water

(EUH014).[1][2]

Respiratory System -
Corrosive to the respiratory

tract (EUH071).[2][4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and most critical barrier against exposure. The following

equipment is mandatory when handling Dichloromethylvinylsilane.
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PPE Category Item Specification

Eye & Face Protection
Chemical Goggles & Face

Shield

Tightly fitting safety goggles

are required.[4][6] A full-face

shield must be worn over the

goggles to protect against

splashes.[2][7] Standard safety

glasses are not sufficient.

Hand Protection Chemical-Resistant Gloves

Neoprene or nitrile rubber

gloves are recommended.[6][8]

Gloves must be inspected for

integrity before each use and

replaced immediately if

contaminated.

Body Protection Flame-Resistant Lab Coat

A flame-resistant laboratory

coat must be worn over

personal clothing, kept fully

buttoned to maximize skin

coverage.[8]

Respiratory Protection Respirator

All work must be conducted in

a certified chemical fume hood.

In case of inadequate

ventilation or for emergency

situations, a NIOSH-approved

full-face respirator with a

combination organic

vapor/acid gas cartridge is

required.[8] For major spills or

unknown concentrations, a

self-contained breathing

apparatus (SCBA) should be

used.[1][8]

Foot Protection Closed-Toe Shoes

Chemical-resistant, closed-toe

shoes are required to protect

against spills.
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Operational and Disposal Plans
Engineering Controls and Safe Handling
Proper facility design and handling procedures are essential to minimize risk.

Ventilation: Always handle Dichloromethylvinylsilane inside a certified chemical fume hood

to control vapor exposure.[5] The ventilation system should be explosion-proof.[1]

Emergency Equipment: Ensure that a safety shower and an eyewash station are

immediately accessible and in good working order.[1][6]

Ignition Sources: Exclude all sources of ignition, including open flames, sparks, and hot

surfaces.[2][5] Use non-sparking tools and ground all containers and transfer equipment to

prevent static discharge.[5]

Moisture Control: The chemical is highly sensitive to moisture.[1] Handle and store away

from water and humid air. Consider handling under an inert atmosphere (e.g., nitrogen or

argon).

Hygiene: Do not eat, drink, or smoke in the work area.[5] Wash hands and exposed skin

thoroughly with soap and water after handling.[5]

Storage Plan
Location: Store in a cool, dry, well-ventilated, and fire-resistant area.[1][5] A recommended

storage temperature is 2-8°C.[4][9]

Containers: Keep containers tightly closed to prevent moisture contamination and vapor

release.[1][5]

Segregation: Store locked up and away from incompatible materials such as water, strong

oxidizing agents, acids, bases, and alcohols.[1][5]

Spill Management Workflow
Immediate and correct response to a spill is critical to prevent injury and further contamination.
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Spill Occurs

Evacuate Immediate Area
Alert Personnel

Remove Ignition Sources
& Increase Ventilation

Don Full PPE:
- Full-face respirator (SCBA if large spill)

- Nitrile/Neoprene gloves (double)
- Flame-resistant lab coat
- Goggles & Face Shield

Contain Spill
with Dry, Non-Combustible Absorbent

(e.g., Sand, Dry Earth)

Carefully Collect Absorbed Material
into a Labeled, Sealable

Hazardous Waste Container

Decontaminate Spill Area
(use appropriate solvent, then soap & water)

Dispose of Waste Container
Following Hazardous Waste Protocol

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for managing a Dichloromethylvinylsilane spill.
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Disposal Plan
All Dichloromethylvinylsilane waste is considered hazardous and must be managed

accordingly.

Prohibition: Under no circumstances should this chemical or its containers be disposed of in

the regular trash or poured down the drain.[1][10]

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,

in a designated, properly labeled, and sealed container made of compatible material.

Labeling: Affix a hazardous waste tag to the container, clearly identifying the contents as

"Hazardous Waste: Dichloromethylvinylsilane" and listing all components if it is a mixture.

[10]

Professional Disposal: Arrange for the collection and disposal of the waste through a certified

hazardous waste management company.[1] Ensure compliance with all local, regional, and

national regulations.[1]

Quantitative Data and First Aid
Physicochemical and Exposure Data

Property Value

Flash Point 3.4 °C (38.1 °F) - closed cup[4]

Boiling Point 92 °C (lit.)[4][9]

Density 1.08 g/mL at 25 °C (lit.)[4][9]

Vapor Density >1 (vs air)[4][9]

AEGL-1 (60 min) 0.90 ppm[3]

AEGL-2 (60 min) Not established[3]

AEGL-3 (60 min) Not established[3]

AEGL: Acute Exposure Guideline Levels (EPA).

Level 1 is notable discomfort.
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First Aid Measures
Immediate medical attention is required for all exposures.[1] Provide the Safety Data Sheet to

responding medical personnel.

Exposure Route First Aid Procedure

Inhalation

Move victim to fresh air immediately. Keep at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Call a

POISON CENTER or doctor immediately.[1][2]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of water or shower for at

least 15 minutes. Call a POISON CENTER or

doctor immediately.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Call

a POISON CENTER or doctor immediately.[1][2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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